A Comprehensive Technical Guide to the Physical Properties of 4'-Decyl-[1,1'-biphenyl]-4-carbonitrile
A Comprehensive Technical Guide to the Physical Properties of 4'-Decyl-[1,1'-biphenyl]-4-carbonitrile
For Researchers, Scientists, and Drug Development Professionals
Introduction
4'-decyl-[1,1'-biphenyl]-4-carbonitrile, a member of the cyanobiphenyl family of molecules, is a subject of interest in materials science, particularly in the field of liquid crystals. The unique molecular structure, featuring a rigid biphenyl core and a flexible decyl chain, imparts properties that are highly sensitive to temperature and other external stimuli. This technical guide provides a detailed overview of the known physical properties of this compound, outlines standard experimental protocols for their determination, and presents a logical workflow for its characterization. While direct applications in drug development or specific signaling pathways are not prominently documented in the current literature, the methodologies described herein are fundamental to the physicochemical characterization required for any small molecule in preclinical research.
Core Physical and Chemical Properties
A summary of the key identifiers and computed physical properties for 4'-decyl-[1,1'-biphenyl]-4-carbonitrile is presented below. It is important to note that while experimental data for this specific homolog is limited in publicly accessible databases, the properties of related alkyl cyanobiphenyls provide valuable context for expected values.
| Property | Value | Source |
| Chemical Name | 4'-decyl-[1,1'-biphenyl]-4-carbonitrile | |
| CAS Number | 59454-35-2 | [1] |
| Molecular Formula | C23H29N | [1][2] |
| Molecular Weight | 319.49 g/mol | [1][2] |
| IUPAC Name | 4'-(decyl)-[1,1'-biphenyl]-4-carbonitrile | [1] |
| Computed XLogP3 | 8.4 | [2] |
| Computed Topological Polar Surface Area | 23.8 Ų | [2] |
| Computed Heavy Atom Count | 24 | [2] |
Experimental Protocols for Physical Characterization
The determination of the physical properties of liquid crystalline materials like 4'-decyl-[1,1'-biphenyl]-4-carbonitrile requires specialized techniques. The following are detailed methodologies for key experiments.
Melting Point and Liquid Crystal Phase Transition Analysis by Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a primary technique for determining the melting point and identifying various liquid crystalline phase transitions (e.g., crystal to smectic, smectic to nematic, and nematic to isotropic liquid). The temperature at which the material transitions to the isotropic liquid state is known as the clearing point.
Objective: To determine the temperatures and enthalpy changes associated with melting and other phase transitions.
Materials and Equipment:
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Differential Scanning Calorimeter (DSC)
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Hermetically sealed aluminum pans and lids
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Crimper for sealing pans
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Microbalance (accurate to ±0.01 mg)
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4'-decyl-[1,1'-biphenyl]-4-carbonitrile sample (5-10 mg)
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Inert gas supply (e.g., Nitrogen)
Procedure:
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Accurately weigh 5-10 mg of the sample into an aluminum DSC pan.
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Seal the pan using the crimper. Prepare an empty sealed pan to be used as a reference.
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Place the sample and reference pans into the DSC cell.
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Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate.
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Equilibrate the sample at a temperature well below the expected melting point.
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Initiate a heating program at a controlled rate (e.g., 5-10 °C/min) to a temperature above the expected clearing point.
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Record the heat flow as a function of temperature. Endothermic peaks will indicate phase transitions.
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After the first heating scan, cool the sample at a controlled rate (e.g., 5-10 °C/min) to observe exothermic transitions upon cooling.
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A second heating scan is often performed to analyze the thermal history of the sample.
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The onset temperature of the melting peak is typically reported as the melting point. The peak temperatures of other transitions correspond to the phase transition temperatures.
Visual Determination of Melting Point and Clearing Point using a Capillary Melting Point Apparatus
A simpler, visual method for determining the melting point and observing phase transitions involves a capillary melting point apparatus, often equipped with a polarizing microscope to better visualize the distinct textures of liquid crystal phases.
Objective: To visually determine the melting point and clearing point of the sample.
Materials and Equipment:
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Capillary melting point apparatus (e.g., Mel-Temp)
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Capillary tubes (sealed at one end)
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Sample of 4'-decyl-[1,1'-biphenyl]-4-carbonitrile, finely powdered
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(Optional) Polarizing optical microscope
Procedure:
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Load a small amount of the finely powdered sample into a capillary tube to a height of 2-3 mm.
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Place the capillary tube into the heating block of the apparatus.
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Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting point.
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Then, decrease the heating rate to 1-2 °C/min to allow for accurate observation.
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Record the temperature at which the solid first begins to melt (onset of melting).
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Continue heating slowly and observe the sample. If it is a liquid crystal, it will transition into a turbid or birefringent fluid state.
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The temperature at which the entire sample becomes a clear, isotropic liquid is the clearing point. Record this temperature.
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The range from the onset of melting to the complete liquefaction is the melting range.
Solubility Assessment
Understanding the solubility of a compound is crucial for its application in various fields, including formulation for biological studies.
Objective: To qualitatively or quantitatively determine the solubility of the compound in various solvents.
Materials and Equipment:
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Sample of 4'-decyl-[1,1'-biphenyl]-4-carbonitrile
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A selection of solvents (e.g., water, ethanol, methanol, acetone, toluene, hexane)
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Small test tubes or vials
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Vortex mixer
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Water bath (optional, for temperature control)
Procedure for Qualitative Assessment:
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Place a small, known amount of the sample (e.g., 1-5 mg) into a series of test tubes.
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Add a small volume (e.g., 1 mL) of a different solvent to each tube.
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Agitate the mixtures vigorously using a vortex mixer for a set period (e.g., 1-2 minutes).
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Visually inspect each tube for the presence of undissolved solid.
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Categorize the solubility as "soluble," "sparingly soluble," or "insoluble" for each solvent.
Procedure for Quantitative Assessment (Simplified):
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Start with a known mass of the sample in a known volume of solvent.
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If the sample dissolves completely, incrementally add more of the sample until saturation is reached (i.e., solid material remains undissolved after thorough mixing).
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Calculate the solubility in terms of mg/mL or mol/L.
Logical Workflow for Physicochemical Characterization
The following diagram illustrates a typical workflow for the physical and chemical characterization of a novel cyanobiphenyl compound.
Caption: A logical workflow for the synthesis, purification, and physicochemical characterization.
Conclusion
This technical guide provides a foundational understanding of the physical properties of 4'-decyl-[1,1'-biphenyl]-4-carbonitrile and the experimental methodologies required for their determination. While specific experimental data for this compound remains sparse in the public domain, the provided protocols for DSC, capillary melting point, and solubility assessment offer a robust framework for its characterization. The logical workflow presented can guide researchers in the systematic investigation of this and related cyanobiphenyl compounds. For professionals in drug development, these fundamental characterization techniques are a critical first step in understanding the behavior of any new chemical entity.
